Cas no 2227839-91-8 ((2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine)

• Product Name: (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine
• CAS No: 2227839-91-8
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 5849229
• PubChem ID: 165710378
• Update Time: 2025-06-15

(2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine
• 2227839-91-8
• EN300-1787682

• Inchi： 1S/C15H19NO/c1-11(16)7-8-12-9-10-15(17-2)14-6-4-3-5-13(12)14/h3-6,9-11H,7-8,16H2,1-2H3/t11-/m1/s1
• InChI Key： LHKNUWRCUQCMIK-LLVKDONJSA-N
• SMILES： O(C)C1C=CC(=C2C=CC=CC2=1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine

Introduction to (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine (CAS No. 2227839-91-8)

(2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine, with the CAS number 2227839-91-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. This compound belongs to the class of amines and is characterized by its chiral center and the presence of a methoxy-substituted naphthalene moiety, which imparts specific biological activities and pharmacological properties.

The molecular formula of (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine is C₁₅H₁₉NO, and its molecular weight is approximately 233.31 g/mol. The compound's structure consists of a butyl chain with an amine group at the 2-position, attached to a 4-methoxynaphthalene ring. This configuration provides a unique set of chemical properties that make it an interesting candidate for various research applications.

In the field of medicinal chemistry, (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent research has focused on its interactions with specific receptors and enzymes, particularly those involved in neurological disorders and cancer. For instance, studies have shown that this compound can modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating conditions such as depression, anxiety, and chronic pain.

One of the key areas of interest is the compound's ability to act as a ligand for serotonin receptors, specifically the 5-HT_1A receptor. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and appetite. The selective modulation of 5-HT_1A receptors by (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine has been shown to have potential antidepressant effects, making it a promising candidate for further drug development.

Beyond its potential in neuropharmacology, (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases. This property suggests that it could be useful in developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine typically involves multi-step processes, including the formation of the chiral center and the introduction of the methoxy-substituted naphthalene ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research purposes.

In addition to its potential therapeutic applications, (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine has also been studied for its use as a tool compound in basic research. Its ability to selectively interact with specific receptors and enzymes makes it valuable for elucidating signaling pathways and understanding the mechanisms underlying various biological processes. For example, it has been used in cell-based assays to study receptor-mediated signaling and in animal models to investigate behavioral responses.

The safety profile of (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown favorable results, with no significant toxicity observed at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, (2R)-4-(4-methoxynaphthalen-1-yl)butan-2-amine (CAS No. 2227839-91-8) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to advance, it is likely that new insights into its mechanisms of action and potential uses will emerge, contributing to the advancement of medical science.